Cas no 923691-28-5 (1-(4-chlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole)

• Product Name: 1-(4-chlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole
• CAS No: 923691-28-5
• MF: C₁₈H₁₄ClN₃O
• MW: 323.776262760162
• CID: 5894754
• PubChem ID: 18569331
• Update Time: 2025-05-22

1-(4-chlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-[1-[(4-chlorophenyl)methyl]indol-2-yl]-5-methyl-1,3,4-oxadiazole
• 923691-28-5
• 1-(4-chlorobenzyl)-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole
• 2-(1-(4-chlorobenzyl)-1H-indol-2-yl)-5-methyl-1,3,4-oxadiazole
• F2227-0164
• 1-[(4-chlorophenyl)methyl]-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole
• AKOS004956698
• 1-(4-chlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole

• Inchi： 1S/C18H14ClN3O/c1-12-20-21-18(23-12)17-10-14-4-2-3-5-16(14)22(17)11-13-6-8-15(19)9-7-13/h2-10H,11H2,1H3
• InChI Key： HPLIOEAYCXNFBO-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1=CC2=C(N1CC1=CC=C(Cl)C=C1)C=CC=C2

Computed Properties

• Exact Mass: 323.0825398g/mol
• Monoisotopic Mass: 323.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(4-chlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole

Compound CAS No. 923691-28-5: 1-(4-chlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole

The compound CAS No. 923691-28-5, also known as 1-(4-chlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of CAS No. 923691-28-5 is characterized by the presence of an indole ring system, which is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyrrole ring. The indole moiety is further substituted with a 4-chlorophenylmethyl group at the 1-position and a 5-methyl oxadiazolyl group at the 2-position. These substituents contribute to the compound's electronic properties, making it an interesting candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly due to their ability to interact with various biological targets such as enzymes, receptors, and ion channels. The 4-chlorophenylmethyl group introduces steric and electronic effects that can enhance the compound's bioavailability and selectivity. Meanwhile, the 5-methyl oxadiazolyl group adds additional functionality, potentially improving the molecule's stability and pharmacokinetic profile.

One of the most exciting aspects of CAS No. 923691-28-5 is its potential as a lead compound in drug discovery. Researchers have been exploring its role in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. For instance, recent findings suggest that this compound may exhibit potent inhibitory activity against acetylcholinesterase (AChE), an enzyme whose overactivity is linked to Alzheimer's disease progression.

In addition to its pharmacological applications, CAS No. 923691-28-5 has also been studied for its role in material science. The indole core has been shown to facilitate self-assembling properties, making it a potential candidate for constructing supramolecular materials with applications in electronics and sensing technologies.

The synthesis of CAS No. 923691-28-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the indole ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for research purposes.

From an environmental perspective, researchers are also investigating the biodegradability and eco-friendly synthesis pathways for CAS No. 923691-28-5. This focus aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

In conclusion, CAS No. 923691-28-5: 1-(4-chlorophenyl)methyl-2-(5-methyl-1,3,4 oxadiazol yl)-1H-indole represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in advancing both medicinal chemistry and materials science.